Cas no 4209-91-0 (3,5-Dimethylhexan-3-ol)

• Product Name: 3,5-Dimethylhexan-3-ol
• CAS No: 4209-91-0
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00021823
• CID: 84964
• PubChem ID: 87568427
• Update Time: 2025-11-02

3,5-Dimethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylhexan-3-ol
• 3-Hexanol, 3,5-dimethyl-
• 3,5-Dimethyl-3-hexanol
• 3-Hydroxy-3,5-diMethylhexane
• FT-0614661
• NSC-95422
• SY048950
• DTXSID10871288
• NS00049039
• 3-Hexanol, 3,5-dimethyl-, (.+/-.)-
• SCHEMBL543718
• NSC95422
• NSC 95422
• 4209-91-0
• MFCD00021823
• AKOS009157077
• D1971
• AI3-24973
• EINECS 224-136-7
• INMGJWCKWKKMPN-UHFFFAOYSA-N
• D89963
• A872950
• CS-0327379
• DTXCID90818959

• MDL： MFCD00021823
• Inchi： 1S/C8H18O/c1-5-8(4,9)6-7(2)3/h7,9H,5-6H2,1-4H3
• InChI Key： INMGJWCKWKKMPN-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CC(C)C

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 0,83 g/cm3
• Melting Point: -61.15°C (estimate)
• Boiling Point: 63°C/21.8mmHg
• Flash Point: 56.6±8.2 °C
• Refractive Index: 1.4250-1.4270
• PSA: 20.23000
• LogP: 2.19350
• Solubility: Uncertain
• Vapor Pressure: 1.3±0.6 mmHg at 25°C

3,5-Dimethylhexan-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1987
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3,5-Dimethylhexan-3-ol

3,5-Dimethylhexan-3-ol (CAS No. 4209-91-0): Properties, Applications, and Industry Insights

3,5-Dimethylhexan-3-ol (CAS No. 4209-91-0) is a branched-chain aliphatic alcohol with significant industrial relevance. This compound, also known as 3,5-dimethyl-3-hexanol, belongs to the family of tertiary alcohols and exhibits unique chemical properties that make it valuable in various applications. With the growing demand for specialty chemicals in fragrances, pharmaceuticals, and agrochemicals, 3,5-dimethylhexan-3-ol has garnered attention from researchers and manufacturers alike.

The molecular formula of 3,5-dimethylhexan-3-ol is C8H18O, with a molecular weight of 130.23 g/mol. Its structure features a hydroxyl group attached to a tertiary carbon atom, flanked by methyl groups at positions 3 and 5. This specific arrangement contributes to its steric hindrance and influences its reactivity patterns. The compound typically appears as a colorless liquid with a characteristic mild odor, and its boiling point ranges between 165-170°C at atmospheric pressure.

In the fragrance industry, 3,5-dimethylhexan-3-ol serves as a key intermediate for synthesizing various flavor and fragrance compounds. Its woody, slightly floral aroma profile makes it suitable for creating sophisticated scent compositions. Recent trends in clean beauty products and sustainable perfumery have increased interest in this alcohol as a building block for novel fragrance molecules. Manufacturers are exploring its potential in green chemistry applications, particularly in water-based formulations that meet eco-conscious consumer demands.

The pharmaceutical sector utilizes 3,5-dimethylhexan-3-ol as a chiral synthon in asymmetric synthesis. Its tertiary alcohol functionality makes it valuable for constructing complex molecular architectures found in active pharmaceutical ingredients (APIs). With the pharmaceutical industry's focus on precision medicine and targeted drug delivery, this compound's role in producing specialized intermediates continues to grow. Researchers are particularly interested in its potential applications for CNS-active compounds and neuroprotective agents.

From a technical perspective, 3,5-dimethylhexan-3-ol demonstrates excellent solvent properties for various organic reactions. Its polarity characteristics and hydrogen bonding capacity make it suitable for use in specialty chemical manufacturing processes. The compound's stability under various conditions allows its application in high-temperature reactions and catalytic processes. Recent advancements in flow chemistry and continuous processing have created new opportunities for utilizing this alcohol in optimized production systems.

The global market for 3,5-dimethylhexan-3-ol has shown steady growth, driven by increasing demand from Asia-Pacific regions. Key manufacturers are investing in production capacity expansion and process optimization to meet the rising requirements from end-use industries. Market analysts project significant opportunities in custom synthesis and contract manufacturing segments, particularly for pharmaceutical-grade materials. The compound's pricing trends reflect its specialty status, with premium quality material commanding higher values in the market.

Environmental and regulatory aspects of 3,5-dimethylhexan-3-ol production have gained attention in recent years. Manufacturers are implementing waste minimization strategies and energy-efficient processes to align with global sustainability goals. The compound's biodegradability profile and eco-toxicity data make it a favorable choice compared to some traditional solvents. Regulatory compliance remains a key focus area, with producers ensuring adherence to REACH regulations and international safety standards.

Research and development activities surrounding 3,5-dimethylhexan-3-ol continue to expand its application horizons. Recent studies have explored its use in advanced material synthesis, particularly for creating specialized polymers with unique properties. The compound's potential in electronic chemicals and specialty coatings represents an emerging application area. Academic institutions and industrial R&D centers are collaborating to develop novel derivatives with enhanced performance characteristics.

Quality control and analytical methods for 3,5-dimethylhexan-3-ol have evolved with technological advancements. Modern chromatographic techniques and spectroscopic methods enable precise characterization and purity assessment. The industry standard for commercial material typically specifies minimum purity levels of 98%, with stringent controls on impurity profiles and isomeric composition. These quality parameters are particularly critical for pharmaceutical and high-end fragrance applications.

Storage and handling recommendations for 3,5-dimethylhexan-3-ol emphasize standard chemical safety practices. The compound should be stored in airtight containers away from oxidizing agents and strong acids. Proper ventilation systems and personal protective equipment are recommended when working with this material in industrial settings. While not classified as hazardous under normal conditions, appropriate risk assessment protocols should always be followed.

The future outlook for 3,5-dimethylhexan-3-ol appears promising, with multiple growth drivers in place. Industry experts anticipate increased adoption in bio-based chemical production and renewable material synthesis. The compound's versatility positions it well to meet evolving market needs in specialty chemical sectors. As research uncovers new applications and manufacturing processes become more efficient, 3,5-dimethylhexan-3-ol is expected to maintain its relevance in various high-value chemical applications.